1-Benzyl-2,3,3-trimethyldiaziridine

• CAS No.: 77671-19-3
• Molecular Formula: C11H16N2
• Molecular Weight: 176.26 g/mol
• IUPAC Name: 1-benzyl-2,3,3-trimethyldiaziridine
• InChI: InChI=1S/C11H16N2/c1-11(2)12(3)13(11)9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
• InChI Key: OIGHGLPKKQEWHM-UHFFFAOYSA-N
• Canonical SMILES: CC1(N(N1CC2=CC=CC=C2)C)C

Description

1-Benzyl-2,3,3-trimethyldiaziridine is a diaziridine derivative characterized by a three-membered ring containing two adjacent nitrogen atoms (N–N bond), substituted with a benzyl group at position 1 and three methyl groups (two at position 3 and one at position 2). Diaziridines are known for their inherent ring strain, which confers high reactivity, making them valuable in photochemical applications such as photoaffinity labeling and crosslinking agents . Although direct synthesis data for this compound are absent in the provided evidence, analogous diaziridines are typically synthesized via alkylation of diaziridine precursors or cyclization reactions involving amines and carbonyl compounds .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
1-Benzyl-2,3,3-trimethyldiaziridine	Diaziridine	1-Benzyl, 2,3,3-trimethyl	C₁₂H₁₈N₂	190.28	High ring strain; potential photoreactivity	—
1-Benzyl-2,3-dihydro-2-thioxo-5-imidazolecarboxylate	Imidazole	1-Benzyl, 2-thioxo, 5-carboxylate	C₁₄H₁₃N₃O₂S	287.34	N,O-bidentate metal coordination
1-Benzyl-2,6-dimethyl-4-phenyl-1,4-dihydropyridine	Dihydropyridine	1-Benzyl, 2,6-dimethyl, 4-phenyl	C₂₈H₃₂N₂O₄	460.56	Amphiphilic behavior; crystallization at 102–104°C
1-Benzyl-2-phenyl-3-benzoylaziridine	Aziridine	1-Benzyl, 2-phenyl, 3-benzoyl	C₂₃H₂₀N₂O	340.42	π-Facial selectivity in hydride reductions
1-Benzyl-2,4,6-trimethyl-tetrahydroindazolium iodide	Indazolium	1-Benzyl, 2,4,6-trimethyl	C₁₉H₂₅IN₂	416.32	Ionic liquid precursor; m.p. 119–120°C

Key Observations :

Ring Size and Reactivity :

• Diaziridines (3-membered, 2N) exhibit greater ring strain and reactivity compared to aziridines (3-membered, 1N) and larger rings like imidazoles or dihydropyridines. This strain enhances their utility in photoactivated crosslinking .
• Aziridines (e.g., 1-Benzyl-2-phenyl-3-benzoylaziridine) undergo stereoselective ring-opening reactions due to their electron-deficient nitrogen, whereas diaziridines may form carbenes upon irradiation .

Substituent Effects: The benzyl group in all compounds improves solubility in nonpolar solvents. Thioxo and carboxylate groups in imidazole derivatives (e.g., ) enable metal coordination, a feature absent in diaziridines .

Applications :

• Diaziridines: Photoreactive probes in biochemistry.
• Dihydropyridines: Amphiphilic materials for drug delivery .
• Indazolium salts: Ionic liquids or catalysts .

Notable Findings :

• Imidazole Derivatives : Synthesized via nucleophilic substitution, with IR confirming thioxo (C=S) stretches ~1200 cm⁻¹ .
• Aziridines : Characteristic downfield shifts (δ 3.32–3.62) for strained ring protons in ¹H NMR .